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Compound of Interest

Compound Name: Looplure

Cat. No.: B1675070 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential safety and logistical

information for the proper disposal of Looplure, a common insect pheromone. Following these

procedures will not only ensure a safe laboratory environment but also minimize environmental

impact and maintain regulatory compliance.

Looplure: Key Chemical and Physical Properties
A clear understanding of a substance's properties is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for Looplure ((Z)-7-dodecenyl

acetate).
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Property Value Reference

Molecular Formula C₁₄H₂₆O₂ [1][2]

Molecular Weight 226.35 g/mol [1][2]

CAS Number 14959-86-5 [1][2][3]

Appearance Colorless liquid [4]

Boiling Point 98-100 °C [3]

Flash Point 61 °C [3]

Density 0.881±0.06 g/cm³ [3]

Oral LD50 (rat) >13430 mg/kg [3]

Dermal LD50 (rabbit) >2025 mg/kg [3]

Experimental Protocols: Disposal of Looplure
The following step-by-step procedures provide guidance for the safe disposal of Looplure
waste. These protocols are based on general principles for chemical waste disposal.

1. Waste Segregation and Collection:

Identify Waste Streams: At the point of generation, separate Looplure waste from other

laboratory waste. Establish three primary waste streams:

Liquid Waste: Unused or expired Looplure solutions.

Solid Waste: Contaminated materials such as pipette tips, vials, and gloves.

Sharps Waste: Contaminated needles, syringes, or other items that can cause punctures.

[5]

Use Designated Containers:

Collect liquid Looplure waste in a clearly labeled, leak-proof container. The container

should be compatible with organic solvents.
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Place solid waste contaminated with Looplure into a designated hazardous waste

container.[5]

Dispose of sharps immediately into a puncture-resistant sharps container labeled for

chemical waste.[5]

2. In-Lab Neutralization (for small quantities of liquid waste):

For small spills or residual amounts in containers, a chemical neutralization step can be

performed.

Personnel Precautions: Always wear appropriate Personal Protective Equipment (PPE),

including safety goggles, a lab coat, and chemical-resistant gloves.[5] Perform this

procedure in a well-ventilated fume hood.

Neutralization Procedure:

For solutions, you can treat with a 10% bleach solution. A general guideline is to add 10

mL of fresh bleach for every 1 mg of the substance.

Allow the mixture to stir at room temperature for at least 4 hours to ensure complete

degradation.[6]

After neutralization, the solution can typically be disposed of down the sanitary sewer with

copious amounts of water, provided this complies with local regulations.[6] Always consult

your institution's Environmental Health and Safety (EHS) office before drain disposal.

3. Disposal of Containers and Contaminated Materials:

Empty Containers: "Empty" containers that held Looplure should be managed as hazardous

waste unless they are triple-rinsed.

To triple-rinse, rinse the container three times with a suitable solvent (e.g., acetone or

ethanol).

Collect the rinsate as hazardous liquid waste.
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After triple-rinsing, the container can often be disposed of as regular solid waste. Deface

the label before disposal.

Contaminated Solids: Non-sharp solid waste, such as gloves and absorbent pads, that have

come into contact with Looplure should be placed in a labeled hazardous waste bag or

container for pickup by your institution's hazardous waste management service.[5]

4. Final Disposal:

Licensed Waste Contractor: All collected Looplure waste (liquid, solid, and sharps) must be

disposed of through a licensed hazardous waste disposal company. Your institution's EHS

office will coordinate the pickup and disposal.

Regulatory Compliance: Ensure all disposal practices are in accordance with local, state,

and federal regulations.[7] Never pour untreated Looplure down the drain or dispose of it in

the regular trash.[7]

Looplure Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Looplure waste.
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Caption: Decision workflow for the proper disposal of Looplure waste.

By adhering to these detailed procedures, your laboratory can ensure the safe and

environmentally responsible disposal of Looplure, reinforcing a culture of safety and

excellence in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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